Cas no 268734-39-0 (7-Fluorobenzo[d]isoxazol-3-amine)

7-Fluorobenzo[d]isoxazol-3-amine structure
268734-39-0 structure
Product Name:7-Fluorobenzo[d]isoxazol-3-amine
CAS No:268734-39-0
MF:C7H5FN2O
MW:152.125804662704
CID:247921
PubChem ID:10511029
Update Time:2025-04-19

7-Fluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Fluorobenzo[d]isoxazol-3-amine
    • 1,2-Benzisoxazol-3-amine,7-fluoro-
    • 7-Fluoro-1,2-benzoxazol-3-amine
    • 7-Fluoro-benzo[d]isoxazol-3-ylamine
    • 7-fluoro-1, 2-benzoxazol-3-amine
    • 7-Fluorobenzo[d]isoxazol-3-ylamine
    • DTXSID60440963
    • AT10505
    • 1,2-Benzisoxazol-3-amine,7-fluoro-(9CI)
    • 268734-39-0
    • A911141
    • 7-Fluoro-1,2-benzisoxazol-3-amine
    • CS-0209110
    • BS-27828
    • SCHEMBL5049143
    • MDL: MFCD11845366
    • Inchi: 1S/C7H5FN2O/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H,(H2,9,10)
    • InChI Key: AKARZTWPNMKZKC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C(N)=NOC=21

Computed Properties

  • Exact Mass: 152.03900
  • Monoisotopic Mass: 152.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.76 g/l) (25 º C),
  • PSA: 52.78000
  • LogP: 1.47920

7-Fluorobenzo[d]isoxazol-3-amine Security Information

7-Fluorobenzo[d]isoxazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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